Cas no 1566021-07-5 (3-(difluoromethyl)-3-fluoropyrrolidine)

• Product Name: 3-(difluoromethyl)-3-fluoropyrrolidine
• CAS No: 1566021-07-5
• MF: C₅H₈F₃N
• MW: 139.118931770325
• CID: 5579284
• PubChem ID: 112564274
• Update Time: 2025-07-18

3-(difluoromethyl)-3-fluoropyrrolidine Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine, 3-(difluoromethyl)-3-fluoro-
• 3-(difluoromethyl)-3-fluoropyrrolidine

• Inchi： 1S/C5H8F3N/c6-4(7)5(8)1-2-9-3-5/h4,9H,1-3H2
• InChI Key： YYVRBTHOXCPLTR-UHFFFAOYSA-N
• SMILES： N1CCC(C(F)F)(F)C1

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• Boiling Point: 113.5±40.0 °C(Predicted)
• pka: 7.60±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on 3-(difluoromethyl)-3-fluoropyrrolidine

3-(Difluoromethyl)-3-Fluoropyrrolidine: A Versatile Compound in Modern Pharmaceutical Research

3-(Difluoromethyl)-3-fluoropyrrolidine, with the CAS number 1566021-07-5, is a highly versatile compound that has gained significant attention in the field of pharmaceutical research and development. This compound is characterized by its unique structural features, which include a pyrrolidine ring substituted with a difluoromethyl and a fluorine atom. These modifications endow the molecule with distinct chemical and biological properties, making it a valuable building block in the synthesis of various bioactive compounds.

The chemical structure of 3-(difluoromethyl)-3-fluoropyrrolidine is particularly noteworthy for its potential to enhance the pharmacological properties of drug candidates. The introduction of fluorine atoms into the molecule can significantly impact its lipophilicity, metabolic stability, and binding affinity to target proteins. These attributes are crucial in the design of drugs with improved efficacy and reduced side effects.

Recent studies have highlighted the importance of 3-(difluoromethyl)-3-fluoropyrrolidine in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent activity against various cancer cell lines. The researchers found that the difluoromethyl and fluorine substitutions enhanced the compound's ability to inhibit key enzymes involved in cancer progression, such as kinases and proteases.

In addition to its anti-cancer potential, 3-(difluoromethyl)-3-fluoropyrrolidine has also shown promise in the treatment of neurological disorders. A research team from the University of California, San Francisco, reported that compounds derived from this scaffold exhibited neuroprotective effects in models of Parkinson's disease. The study suggested that the unique structural features of 3-(difluoromethyl)-3-fluoropyrrolidine contributed to its ability to modulate neurotransmitter systems and reduce oxidative stress, which are key factors in neurodegenerative diseases.

The synthetic accessibility of 3-(difluoromethyl)-3-fluoropyrrolidine is another factor that makes it an attractive candidate for drug discovery. Several efficient synthetic routes have been developed to produce this compound on a large scale, ensuring its availability for further research and development. One notable method involves the reaction of a pyrrolidine derivative with a difluoroalkylating agent, followed by selective fluorination. This approach allows for the facile introduction of functional groups at specific positions on the pyrrolidine ring, facilitating the synthesis of diverse derivatives with tailored properties.

The pharmacokinetic profile of 3-(difluoromethyl)-3-fluoropyrrolidine-based compounds has also been extensively studied. Research has shown that these molecules exhibit favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for their clinical application. For example, a study published in the European Journal of Medicinal Chemistry reported that a series of derivatives derived from 3-(difluoromethyl)-3-fluoropyrrolidine showed high oral bioavailability and prolonged half-lives in preclinical models.

The safety profile of 3-(difluoromethyl)-3-fluoropyrrolidine-based compounds is another critical aspect that has been evaluated in recent studies. Toxicity assessments have indicated that these molecules are generally well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. This favorable safety profile further supports their potential as lead compounds for drug development.

In conclusion, 3-(difluoromethyl)-3-fluoropyrrolidine, CAS number 1566021-07-5, represents a promising platform for the discovery and development of novel therapeutic agents. Its unique structural features, coupled with its synthetic accessibility and favorable pharmacological properties, make it an attractive candidate for further exploration in various areas of medicinal chemistry and drug discovery. As research continues to advance, it is likely that this compound will play an increasingly important role in addressing unmet medical needs and improving patient outcomes.